Cas no 21870-09-7 (5'-Guanylic acid, 8-bromo-)

• Product name: 5'-Guanylic acid, 8-bromo-
• CAS No: 21870-09-7
• MF: C₁₀H₁₃BrN₅O₈P
• MW: 442.116681814194
• CID: 1404292
• PubChem ID: 135399758

5'-Guanylic acid, 8-bromo- Chemical and Physical Properties

Names and Identifiers

• 5'-Guanylic acid, 8-bromo-
• [(2R,3S,4R,5R)-5-(2-amino-8-bromo-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• 8- BROMOGUANOSINE- 5'- O- MONOPHOSPHATE ( 8-BR-5'-GMP )
• 8-Bromo-5'-GMP
• 8-Bromoguanosine 5'-monophosphate
• 8-Bromoguanosine 5'-phosphate
• 21870-09-7
• 8-bromo-guanosine monophosphate
• {[(2R,3S,4R,5R)-5-(2-amino-8-bromo-6-oxo-6,9-dihydro-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}phosphonic acid
• ((2R,3S,4R,5R)-5-(2-Amino-8-bromo-6-oxo-1H-purin-9(6H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
• DTXSID00467679
• 8-bromoguanosine 5'-(dihydrogen phosphate)
• SCHEMBL2775572
• Q27460871

• Inchi： InChI=1S/C10H13BrN5O8P/c11-9-13-3-6(14-10(12)15-7(3)19)16(9)8-5(18)4(17)2(24-8)1-23-25(20,21)22/h2,4-5,8,17-18H,1H2,(H2,20,21,22)(H3,12,14,15,19)/t2-,4-,5-,8-/m1/s1
• InChI Key： SJLDUTNIPDQOCZ-UMMCILCDSA-N
• SMILES： C(C1C(C(C(O1)N2C3=C(C(=O)NC(=N3)N)N=C2Br)O)O)OP(=O)(O)O

Computed Properties

• Exact Mass: 440.96859
• Monoisotopic Mass: 440.96851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 202Ų

Experimental Properties

• Density: 2.77±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.93 g/l) (25 º C),
• PSA: 201.75
• LogP: -1.46480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates